Cas no 36313-14-1 (Phenol, tetrabromochloro-)

• Product Name: Phenol, tetrabromochloro-
• CAS No: 36313-14-1
• MF: C₆HBr₄ClO
• MW: 444.140537977219
• CID: 292484
• PubChem ID: 13119824
• Update Time: 2025-04-19

Phenol, tetrabromochloro- Chemical and Physical Properties

Names and Identifiers

• Phenol, tetrabromochloro-
• 2,3,4,5-tetrabromo-6-chlorophenol
• 36313-14-1
• DTXSID50519450
• SCHEMBL4444595
• Monoorthochlortetrabromphenol

• Inchi： 1S/C6HBr4ClO/c7-1-2(8)4(10)6(12)5(11)3(1)9/h12H
• InChI Key： PCVORUZWDUJSDC-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=C(C(=C1Br)O)Cl)Br)Br

Computed Properties

• Exact Mass: 439.64483
• Monoisotopic Mass: 439.64494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23